![molecular formula C17H24N2 B1480947 2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole CAS No. 2098005-06-0](/img/structure/B1480947.png)
2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
Overview
Description
“2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole” is a chemical compound with diverse applications in scientific research. Its unique structure enables studies on drug development, organic synthesis, and material science. It is a part of the pyrrole family, which is widely known as a biologically active scaffold possessing a diverse nature of activities .
Synthesis Analysis
Pyrrole synthesis involves various tactical approaches . For instance, the Paal-Knorr pyrrole condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride allows the synthesis of N-substituted pyrroles . A method for the preparation of N-acylpyrroles involves condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring .Molecular Structure Analysis
The molecular structure of “2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole” is unique and enables studies on drug development, organic synthesis, and material science.Scientific Research Applications
Anticancer Drug Development
The pyrrole subunit is a key scaffold in medicinal chemistry, particularly in anticancer drug development. Compounds with the pyrrole moiety have been shown to inhibit cellular DNA polymerases and protein kinases, which are crucial targets in cancer therapy . The unique structure of 2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole could be explored for its potential as a novel anticancer agent, especially in targeting specific cancer cell lines or pathways.
Antimicrobial Agents
Pyrrole derivatives are known for their antimicrobial properties, including antibacterial, antifungal, and antiprotozoal activities . The compound could be synthesized with various substituents to enhance these properties and could lead to the development of new antimicrobial agents that are effective against resistant strains.
Anti-Inflammatory Applications
The anti-inflammatory properties of pyrrole-containing compounds make them candidates for the treatment of chronic inflammatory diseases . Research into the specific anti-inflammatory mechanisms of 2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole could yield new insights and treatments.
Material Science
The inherent properties of pyrrole rings, such as conductivity and stability, can be harnessed in material science. This compound could be incorporated into polymers or coatings to impart electrical conductivity or to create materials with specific optical properties.
Each of these fields presents a unique avenue for the application of 2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole, and further research could uncover even more uses for this versatile compound. The information provided is based on the general properties of pyrrole-containing compounds and the potential of the specific structure of the compound .
Future Directions
The future directions for “2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole” could involve further exploration of its potential applications in drug development, organic synthesis, and material science. Due to the diversity of pyrrole analogs in the therapeutic response profile, many researchers have been working to explore this skeleton to its maximum potential against several diseases or disorders .
properties
IUPAC Name |
5-benzyl-4-cyclopropyl-2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2/c1-18-10-15-11-19(9-13-5-3-2-4-6-13)17(14-7-8-14)16(15)12-18/h2-6,14-17H,7-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUHGYPQOLLDKKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2CN(C(C2C1)C3CC3)CC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-1-cyclopropyl-5-methyloctahydropyrrolo[3,4-c]pyrrole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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